![molecular formula C19H14ClN3O4S B227441 2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione](/img/structure/B227441.png)
2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione
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Overview
Description
2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation and oxidative stress. This compound has been found to inhibit the activity of certain enzymes involved in these processes, leading to a reduction in inflammation and oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, as well as inhibit the growth of cancer cells. Additionally, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione in lab experiments include its potent anti-inflammatory and antioxidant properties, as well as its ability to inhibit the growth of cancer cells. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione. Some potential areas of research include the development of new therapeutics based on this compound, as well as further investigation into its mechanism of action and potential toxicity. Additionally, this compound could be studied for its potential use in the treatment of neurodegenerative diseases and other conditions involving inflammation and oxidative stress.
Conclusion:
In conclusion, this compound is a valuable tool for investigating various biological processes. This compound has been found to have potent anti-inflammatory and antioxidant properties, as well as the ability to inhibit the growth of cancer cells. Further research is needed to fully understand its mechanism of action and potential applications in the development of new therapeutics.
Synthesis Methods
The synthesis of 2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione involves several steps, including the condensation of 3-chloroaniline with thiazolidine-2,4-dione, followed by the addition of ethyl bromide and isoindole-1,3(2H)-dione. The resulting compound is then purified and characterized using various analytical techniques.
Scientific Research Applications
2-{2-[5-(3-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]ethyl}-1H-isoindole-1,3(2H)-dione has been used in a variety of scientific research applications, including studies on cancer, inflammation, and oxidative stress. This compound has been found to have potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutics.
properties
Molecular Formula |
C19H14ClN3O4S |
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Molecular Weight |
415.9 g/mol |
IUPAC Name |
5-(3-chloroanilino)-3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C19H14ClN3O4S/c20-11-4-3-5-12(10-11)21-15-18(26)23(19(27)28-15)9-8-22-16(24)13-6-1-2-7-14(13)17(22)25/h1-7,10,15,21H,8-9H2 |
InChI Key |
LLKSCZZQDMCGIZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCN3C(=O)C(SC3=O)NC4=CC(=CC=C4)Cl |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCN3C(=O)C(SC3=O)NC4=CC(=CC=C4)Cl |
Origin of Product |
United States |
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